Cas no 61704-26-5 (Pyridine, 2-(4-chlorophenyl)-6-methyl-)

• Product Name: Pyridine, 2-(4-chlorophenyl)-6-methyl-
• CAS No: 61704-26-5
• MF: C₁₂H₁₀ClN
• MW: 203.667501926422
• MDL: MFCD13152438
• CID: 469348
• PubChem ID: 12367076
• Update Time: 2025-05-25

Pyridine, 2-(4-chlorophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(4-chlorophenyl)-6-methyl-
• 2-(4-chlorophenyl)-6-methylpyridine
• E82725
• 61704-26-5
• AKOS016017185
• CS-0369122
• MFCD13152438
• FDAGFEWXNZJOHU-UHFFFAOYSA-N
• BS-51342
• SCHEMBL2615266
• DTXSID80494569

• MDL： MFCD13152438
• Inchi： 1S/C12H10ClN/c1-9-3-2-4-12(14-9)10-5-7-11(13)8-6-10/h2-8H,1H3
• InChI Key： FDAGFEWXNZJOHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 203.0503
• Monoisotopic Mass: 203.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 2-(4-chlorophenyl)-6-methyl-

Comprehensive Overview of Pyridine, 2-(4-chlorophenyl)-6-methyl- (CAS No. 61704-26-5): Properties, Applications, and Industry Insights

Pyridine, 2-(4-chlorophenyl)-6-methyl- (CAS No. 61704-26-5) is a specialized organic compound belonging to the pyridine derivatives family. This heterocyclic aromatic compound features a chlorophenyl substituent at the 2-position and a methyl group at the 6-position, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its molecular formula C₁₂H₁₀ClN and precise structural configuration contribute to its unique reactivity, attracting significant interest from researchers exploring small molecule drug discovery and crop protection agents.

In recent years, the demand for high-purity pyridine derivatives like 61704-26-5 has surged, driven by advancements in catalyzed cross-coupling reactions and green chemistry initiatives. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify its purity (>98%), a critical parameter for applications in material science and electronic chemicals. Industry reports highlight its growing utilization in OLED materials due to its electron-transport properties, aligning with the global shift toward energy-efficient displays.

The compound's structure-activity relationship (SAR) has been extensively studied for bioactive molecule design, particularly in modulating enzyme inhibition pathways. Patent databases reveal its incorporation in kinase inhibitor scaffolds, addressing therapeutic areas like metabolic disorders—a trending topic in precision medicine forums. Environmental considerations are also prominent, with studies confirming its biodegradation profile under OECD 301 standards, a key concern for sustainable chemical manufacturing.

From a commercial perspective, Pyridine, 2-(4-chlorophenyl)-6-methyl- is cataloged by major fine chemical suppliers with strict ISO 9001 compliance. Supply chain analytics indicate steady growth in the Asia-Pacific region, correlated with expansions in contract research organizations (CROs). Regulatory documentation emphasizes proper storage conditions (typically 2-8°C under inert gas) to maintain stability, a frequent query among laboratory procurement specialists.

Emerging research explores its potential in metal-organic frameworks (MOFs) for gas storage—a hot topic in clean energy discussions. Computational chemistry models predict its utility in molecular imprinting polymers, reflecting interdisciplinary interest. For quality assurance, chromatographic methods (e.g., USP <621>) are recommended, while FTIR spectroscopy provides rapid identity confirmation, as documented in ACS journal protocols.

In formulation science, the compound's logP value (~3.2) and hydrogen bonding capacity make it valuable for optimizing drug delivery systems, particularly in lipid-based formulations—a focus area in pharmacokinetic enhancement. Recent symposiums have highlighted its role in developing next-generation adjuvants, responding to industry demands for bioavailability improvement technologies.

To address common queries from research chemists, technical bulletins detail its solubility profile (soluble in DMSO and dichloromethane) and reaction stoichiometry guidelines. Safety assessments confirm it requires standard laboratory PPE, with SDS documentation available through REACH-compliant platforms. These attributes position CAS 61704-26-5 as a compound of continuing relevance in applied organic chemistry and industrial R&D sectors.